Cas no 7182-08-3 (Morpholine,4-(1-cyclohepten-1-yl)-)

Morpholine,4-(1-cyclohepten-1-yl)- Properties

Names and Identifiers

• Morpholine,4-(1-cyclohepten-1-yl)-
• 1-MORPHOLINO-1-CYCLOHEPTENE
• 7182-08-3
• HLVQJUUPEMTTIS-UHFFFAOYSA-N
• 4-(1-Cyclohepten-1-yl)morpholine #
• Morpholine, 4-(1-cyclohepten-1-yl)-
• 4-(cyclohepten-1-yl)morpholine
• NSC-203403
• NSC203403
• 1-morpholino-1-cyclo-heptene
• DTXSID20308398
• FT-0734216
• InChI=1/C11H19NO/c1-2-4-6-11(5-3-1)12-7-9-13-10-8-12/h5H,1-4,6-10H
• 4-cyclohept-1-en-1-ylmorpholine
• AKOS006229263
• 4-(1-Cyclohepten-1-yl)morpholine
• 1-Morpholine-1-cycloheptene
• 4-(CYCLOHEPT-1-EN-1-YL)MORPHOLINE
• SCHEMBL1637792
• +Expand

• InChIKey： HLVQJUUPEMTTIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H19NO/c1-2-4-6-11(5-3-1)12-7-9-13-10-8-12/h5H,1-4,6-10H2
• SMILES： C1CCCC(=CC1)N2CCOCC2

Computed Properties

• Exact Mass: 181.14700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.146664230g/mol
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• LogP: 2.10450
• PSA: 12.47000
• Refractive Index: n20/D 1.509(lit.)
• Boiling Point: 108 °C/4 mmHg(lit.)
• Flash Point: 94 °C
• Density: 0.994 g/mL at 25 °C(lit.)